Ethyl {[6-({[(3-chloro-4-fluorophenyl)amino]carbonyl}amino)-2-phenylquinolin-4-yl]oxy}acetate

• IUPAC Name: N-(3-chlorophenyl)-2-(8-methoxy-3,5-dimethyl-4-oxopyrimido[5,4-b]indol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C21H19ClN4O3S/c1-25-16-8-7-14(29-3)10-15(16)18-19(25)20(28)26(2)21(24-18)30-11-17(27)23-13-6-4-5-12(22)9-13/h4-10H,11H2,1-3H3,(H,23,27)
• InChI Key: IATPKRZOCUOORJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)OC)C3=C1C(=O)N(C(=N3)SCC(=O)NC4=CC(=CC=C4)Cl)C
• Molecular Formula: C21H19ClN4O3S
• Molecular Weight: 442.9 g/mol
• CAS No.: 1112301-52-6

Description

Ethyl {[6-({[(3-chloro-4-fluorophenyl)amino]carbonyl}amino)-2-phenylquinolin-4-yl]oxy}acetate is a useful research compound. Its molecular formula is C21H19ClN4O3S and its molecular weight is 442.92. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

• Synthesized quinazolines, including derivatives similar to the compound , have shown potential as antimicrobial agents. These compounds demonstrated antibacterial and antifungal activities against various microorganisms such as Escherichia coli and Staphylococcus aureus (Desai, Shihora, & Moradia, 2007).

Cancer Research

• New quinazolinone-based derivatives, related to the compound, have been evaluated for their effectiveness as inhibitors of tyrosine kinases like VEGFR-2 and EGFR, showing potential as anti-cancer agents. These compounds displayed cytotoxic activity against various human cancer cell lines (Riadi et al., 2021).

Chemical Synthesis and Characterization

• Studies on the synthesis of new quinazoline derivatives provide insights into the reactivity of these compounds with various nucleophiles and electrophiles, contributing to the understanding of their potential bioresponses (Isaac, Arsanious, & El-Nabi, 2003).

Fluorescence and Luminescence Studies

• N-aryl-2-aminoquinolines, which are structurally related to the compound, have been analyzed for their fluorescence properties. The study found that hydrogen bonding, substituents, and excited-state intramolecular proton transfer (ESIPT) significantly influence their fluorescence quantum yields (Hisham et al., 2019).

Bioanalytical Method Development

• Research has been conducted on developing bioanalytical methods for quantitatively measuring similar molecules, indicating their importance in drug development and pharmacological studies (Nemani, Shard, & Sengupta, 2018).